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Compound of Interest

Compound Name: 4-Iodobenzyl alcohol

Cat. No.: B097238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 4-
iodobenzyl alcohol, with a specific focus on its melting point. The information herein is

compiled for use in research, drug development, and quality control settings where precise

data is critical.

Core Physical and Chemical Properties
4-Iodobenzyl alcohol is a solid, oxygen-containing aromatic compound.[1] Its key physical and

chemical identifiers are summarized in the table below. This data is essential for its proper

handling, characterization, and use in synthetic chemistry.

Data Presentation: Summary of Physical and Chemical Properties
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Property Value Source(s)

IUPAC Name (4-iodophenyl)methanol [2][3]

CAS Number 18282-51-4 [2][4][5]

Molecular Formula C₇H₇IO [1][2][3][5]

Molecular Weight 234.03 g/mol [1][3][4]

Melting Point 72-75 °C (lit.) [4][6][7]

67.0-77.0 °C [2]

Boiling Point 136 °C / 5 mmHg (lit.) [6]

Appearance
White to pale cream/yellow

crystals or powder
[2][7]

Form Solid / Crystalline Powder [4][7]

InChI Key
CNQRHSZYVFYOIE-

UHFFFAOYSA-N
[2][4][5]

SMILES OCc1ccc(I)cc1 [2][4][5]

Experimental Protocol: Melting Point Determination
The melting point of a solid is a critical indicator of its purity. Pure crystalline solids typically

exhibit a sharp melting point, while impure samples melt over a wider temperature range and at

a lower temperature.[8] The following is a generalized experimental protocol for determining the

melting point of 4-iodobenzyl alcohol using a capillary-based melting point apparatus (e.g.,

Mel-Temp or similar).

Methodology:

Sample Preparation:

Ensure the 4-iodobenzyl alcohol sample is a fine, dry powder. If necessary, crush any

large crystals using a mortar and pestle.[9]
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Take a capillary tube (sealed at one end) and press the open end into the powdered

sample. A small amount of solid (2-3 mm in height) should enter the tube.[8][10]

To pack the sample tightly at the bottom of the tube, tap the sealed end gently on a hard

surface or drop the tube through a long, vertical glass tube onto the benchtop.[10][11]

Apparatus Setup:

Place the packed capillary tube into the sample holder of the melting point apparatus.[11]

Ensure the thermometer or temperature probe is correctly positioned to accurately

measure the temperature of the heating block.

Melting Point Measurement:

If the approximate melting point is known (around 72-75 °C), heat the apparatus rapidly to

about 15-20 °C below this temperature.[10][11]

Decrease the heating rate significantly to approximately 1-2 °C per minute. A slow heating

rate is crucial for an accurate measurement.[8][11]

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears. This is the beginning of

the melting range.[10]

Continue heating slowly and record the temperature at which the last solid crystal melts

completely. This is the end of the melting range.[8][10]

Post-Measurement:

Record the observed melting range (e.g., 72.5-74.0 °C).

Allow the apparatus to cool sufficiently before performing another measurement.

Always use a fresh capillary tube and sample for each subsequent trial to ensure

accuracy.[10]
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Logical Workflow
The following diagram illustrates the logical workflow for the characterization of a chemical

compound like 4-iodobenzyl alcohol, from initial identification to the final data reporting.

Compound Identification & Sourcing

Physical Property Analysis

Data Processing & Reporting

Obtain Compound
(4-Iodobenzyl Alcohol)

Verify Identity
(CAS, Name)

Prepare Sample
(Grind, Dry)

Perform Melting Point
Determination

Measure Other Properties
(Appearance, Solubility)

Record Melting Range

Compile Data in Table

Generate Technical Report
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Click to download full resolution via product page

Caption: Workflow for Physical Characterization of 4-Iodobenzyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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